Cas no 435342-08-8 (3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid)

3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid structure
435342-08-8 structure
Product Name:3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid
CAS No:435342-08-8
MF:C14H18N2O2
MW:246.304923534393
CID:929002
PubChem ID:3149720
Update Time:2025-04-19

3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid
    • 2-methyl-3-(2-propan-2-ylbenzimidazol-1-yl)propanoic acid
    • HMS1554P16
    • 435342-08-8
    • 3-(2-ISOPROPYL-BENZOIMIDAZOL-1-YL)-2-METHYL-PROPANOIC ACID
    • DTXSID00389903
    • 2-methyl-3-[2-(propan-2-yl)-1H-1,3-benzodiazol-1-yl]propanoic acid
    • BAS 04376999
    • Oprea1_674561
    • TimTec1_007386
    • Inchi： 1S/C14H18N2O2/c1-9(2)13-15-11-6-4-5-7-12(11)16(13)8-10(3)14(17)18/h4-7,9-10H,8H2,1-3H3,(H,17,18)
    • InChI Key： QUXGGGMURXCUCP-UHFFFAOYSA-N
    • SMILES： OC(C(C)CN1C2C=CC=CC=2N=C1C(C)C)=O

Computed Properties

  • Exact Mass: 246.13700
  • Monoisotopic Mass: 246.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12000
  • LogP: 2.88040

3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid Pricemore >>

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